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Compound of Interest

Compound Name: 3-Bromohexane

Cat. No.: B146008 Get Quote

This guide provides comprehensive information on the chemical properties, synthesis, and

handling of 3-Bromohexane, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identifiers
IUPAC Name: 3-bromohexane[1]

InChIKey: IOZOJWNUKLCDML-UHFFFAOYSA-N[1][2][3]

For the stereospecific forms:

(3S)-3-bromohexane IUPAC Name: (3S)-3-bromohexane[4]

(3S)-3-bromohexane InChIKey: IOZOJWNUKLCDML-LURJTMIESA-N[4]

Physicochemical Properties
The following table summarizes the key quantitative data for 3-Bromohexane.
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Property Value

Molecular Formula C₆H₁₃Br

Molecular Weight 165.07 g/mol [1]

Appearance Colorless to light orange/yellow clear liquid[5][6]

Boiling Point 144-146 °C[7]

Melting Point -44.22 °C (estimate)[7]

Density 1.17 g/cm³[7]

Refractive Index 1.4460[7]

Flash Point 46 °C[7]

Vapor Pressure 6.5 ± 0.3 mmHg at 25°C (Predicted)[7]

Water Solubility Insoluble[6][8]

Solubility
Soluble in organic solvents like ethanol and

diethyl ether[6]

Synthesis of 3-Bromohexane
A common method for the synthesis of 3-Bromohexane is through the electrophilic addition of

hydrogen bromide (HBr) to 3-hexene.[5][9]

Synthesis of 3-Bromohexane

3-Hexene

3-Bromohexane

Electrophilic Addition

Hydrogen Bromide (HBr)
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Caption: Synthesis of 3-Bromohexane from 3-hexene and HBr.

This protocol is adapted from established procedures for the hydrobromination of alkenes.[10]

Materials:

3-Hexene

48% aqueous Hydrogen Bromide (HBr)

Phase-transfer catalyst (e.g., tricaprylmethylammonium chloride)

Hexane

10% Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

5 mL conical vial with spin vane

Water-jacketed condenser

Magnetic stirrer with heating

Pasteur pipettes

Separatory funnel (or equivalent for extraction)

Distillation apparatus (e.g., Hickman still)

Procedure:

In a 5 mL conical vial containing a spin vane, combine 3-hexene, 2 mL of 48% aqueous HBr,

and a catalytic amount (approx. 150 mg) of the phase-transfer catalyst.

Attach a water-jacketed condenser and reflux the mixture with vigorous magnetic stirring for

2 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b146008?utm_src=pdf-body-img
https://www.benchchem.com/product/b146008?utm_src=pdf-body
https://www.chemistry-online.com/lab/experiments/microscale-synthesis-2-bromohexane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After reflux, allow the reaction mixture to cool to room temperature.

Add 1 mL of hexane and transfer the mixture to a separatory funnel.

Separate the lower aqueous layer.

Wash the organic layer with 2 mL of 10% NaHCO₃ solution to neutralize any remaining acid.

Check the aqueous wash with pH paper to ensure it is basic. Repeat if necessary.

Dry the organic layer over anhydrous Na₂SO₄ until the liquid is clear.

Carefully transfer the dried organic solution to a clean distillation apparatus.

Distill the product, collecting the fraction boiling around 144-146 °C.

Weigh the purified product to determine the yield.

Chemical Reactivity and Applications
3-Bromohexane serves as a valuable intermediate in organic synthesis, primarily as an

alkylating agent. Its reactivity is dominated by the carbon-bromine bond, allowing it to

participate in nucleophilic substitution and elimination reactions.[11]
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Reactivity of 3-Bromohexane

3-Bromohexane

Nucleophilic Substitution

  + Nucleophile

Elimination

  + Base

Substituted Hexanes
(e.g., alcohols, ethers, amines) Hexenes

Click to download full resolution via product page

Caption: Role of 3-Bromohexane as a chemical intermediate.

Spectroscopic Data
Spectroscopic data for 3-Bromohexane is available in various databases. Key techniques for

its characterization include:

Infrared (IR) Spectroscopy: Data is available from the NIST Chemistry WebBook.[3][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available.[2][7]

Mass Spectrometry: Electron ionization mass spectra can be found in the NIST database.

[12][13]

Safety and Handling
Hazard Identification:
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GHS Classification: Flammable liquid (Category 3), Acute toxicity, oral (Category 4), and may

cause long-lasting harmful effects to aquatic life.[1]

Signal Word: Warning[1]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[6][14]

Use in a well-ventilated area.[15]

Wear protective gloves, clothing, and eye/face protection.[15]

Avoid release to the environment.[6]

Store in a tightly closed container in a cool, well-ventilated place.[6][14]

In case of exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse skin with water.[14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[15]

Ingestion: Rinse mouth and seek medical attention if you feel unwell.[6]

Inhalation: Move the person to fresh air.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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